Cas no 2228194-83-8 (1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine)
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine
- 2228194-83-8
- EN300-1943196
-
- Inchi: 1S/C11H14F3NO2/c1-11(15,10(13)14)8-7(16-2)5-4-6(12)9(8)17-3/h4-5,10H,15H2,1-3H3
- InChI Key: AWBNVBDUUPETLQ-UHFFFAOYSA-N
- SMILES: FC(C(C)(C1C(=CC=C(C=1OC)F)OC)N)F
Computed Properties
- Exact Mass: 249.09766318g/mol
- Monoisotopic Mass: 249.09766318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.5Ų
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1943196-0.05g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 0.05g |
$1308.0 | 2023-09-17 | ||
| Enamine | EN300-1943196-0.1g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 0.1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1943196-0.25g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 0.25g |
$1432.0 | 2023-09-17 | ||
| Enamine | EN300-1943196-0.5g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 0.5g |
$1495.0 | 2023-09-17 | ||
| Enamine | EN300-1943196-1.0g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 1g |
$1557.0 | 2023-06-01 | ||
| Enamine | EN300-1943196-2.5g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 2.5g |
$3051.0 | 2023-09-17 | ||
| Enamine | EN300-1943196-5.0g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 5g |
$4517.0 | 2023-06-01 | ||
| Enamine | EN300-1943196-10.0g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 10g |
$6697.0 | 2023-06-01 | ||
| Enamine | EN300-1943196-1g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 1g |
$1557.0 | 2023-09-17 | ||
| Enamine | EN300-1943196-5g |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine |
2228194-83-8 | 5g |
$4517.0 | 2023-09-17 |
1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine
Professional Introduction to Compound with CAS No. 2228194-83-8 and Product Name: 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine
The compound identified by the CAS number 2228194-83-8 and the product name 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The unique structural features of this molecule, particularly its difluoro and fluoromethoxy substituents, contribute to its distinctive chemical properties and make it a subject of intense research interest.
Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The presence of fluorine atoms in the 3-fluoro-2,6-dimethoxyphenyl moiety enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. The 1,1-difluoro group further influences the electronic distribution and reactivity of the compound, making it a versatile scaffold for further chemical modifications.
In the realm of pharmaceutical research, compounds like 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine are being explored for their potential in treating a variety of diseases. The dimethoxy groups contribute to lipophilicity, which is often a desirable trait for oral bioavailability. Additionally, the fluorine atoms can improve pharmacokinetic properties by reducing susceptibility to enzymatic degradation.
One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. Researchers have been leveraging its structural framework to develop molecules with enhanced pharmacological activity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain enzymes implicated in inflammatory and infectious diseases. The ability to modify specific regions of the molecule while retaining its core pharmacophore allows for fine-tuning of biological activity.
The synthesis of 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex aromatic ring system.
From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its interactions with biological targets. The three-dimensional structure predicted by computational methods has guided experimental efforts to optimize binding affinity. These studies underscore the importance of integrating computational and experimental approaches in drug discovery pipelines.
The pharmacological profile of 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine is being thoroughly investigated in vitro and in vivo. Initial results suggest that it exhibits selective activity against certain biological pathways without significant off-target effects. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.
The role of fluorine in modulating drug properties is well-documented in the literature. The ability of fluorine atoms to influence electronic effects, steric interactions, and metabolic stability makes them invaluable in medicinal chemistry. Compounds like this one exemplify how strategic incorporation of fluorine can lead to breakthroughs in drug development.
As research continues to evolve, new methodologies for synthesizing and analyzing fluorinated compounds are being developed. These advancements will further enhance our ability to harness the potential of molecules like 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine for therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.
In conclusion, 1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine represents a promising candidate in pharmaceutical research due to its unique structural features and favorable pharmacological properties. The ongoing investigation into its biological activity and synthetic pathways underscores its significance as a building block for novel therapeutic agents. As our understanding of fluorinated compounds continues to grow, so too will their impact on human health.
2228194-83-8 (1,1-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)